Cas no 1537113-37-3 (2-bromo-4-(2-hydroxypropyl)phenol)

• Product Name: 2-bromo-4-(2-hydroxypropyl)phenol
• CAS No: 1537113-37-3
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 6078673
• PubChem ID: 83675448
• Update Time: 2025-07-21

2-bromo-4-(2-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(2-hydroxypropyl)phenol
• 1537113-37-3
• EN300-1906652

• Inchi： 1S/C9H11BrO2/c1-6(11)4-7-2-3-9(12)8(10)5-7/h2-3,5-6,11-12H,4H2,1H3
• InChI Key： NSNMMQUKDSSBTN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(C)O)O

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-bromo-4-(2-hydroxypropyl)phenol

Introduction to 2-bromo-4-(2-hydroxypropyl)phenol (CAS No. 1537113-37-3)

2-bromo-4-(2-hydroxypropyl)phenol, identified by its Chemical Abstracts Service (CAS) number 1537113-37-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a bromine substituent and a hydroxypropyl chain on a phenolic backbone, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities. The unique structural features of this compound make it a valuable intermediate in the development of various chemical entities, particularly in the realm of drug discovery and material science.

The synthesis of 2-bromo-4-(2-hydroxypropyl)phenol involves strategic functionalization of the phenol ring, where selective bromination and subsequent alkylation with 2-hydroxypropyl groups are key steps. The presence of the bromine atom enhances reactivity, allowing for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex molecular architectures, which are often required for achieving high selectivity and efficacy in pharmaceutical applications.

In recent years, 2-bromo-4-(2-hydroxypropyl)phenol has been explored for its potential in medicinal chemistry. The hydroxyl group on the phenol ring can participate in hydrogen bonding interactions, a critical feature for drug-receptor binding. Additionally, the bromine atom serves as a handle for introducing additional functionalities via palladium-catalyzed reactions, enabling the creation of libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying novel bioactive molecules with therapeutic potential.

One of the most compelling aspects of 2-bromo-4-(2-hydroxypropyl)phenol is its role as a precursor in the synthesis of antimicrobial agents. Phenolic compounds are well-known for their antimicrobial properties, and modifications to the phenol structure can enhance these effects while minimizing toxicity. The bromine substituent in this compound increases its electrophilicity, making it more susceptible to nucleophilic attack by biological targets such as enzymes or bacterial cell wall components. This property has been leveraged in designing molecules that exhibit potent activity against resistant strains of bacteria.

Moreover, 2-bromo-4-(2-hydroxypropyl)phenol has shown promise in material science applications. Its ability to undergo polymerization or form inclusion complexes with other molecules makes it a candidate for developing novel materials with tailored properties. For instance, polymers derived from this compound could exhibit enhanced stability or biodegradability, making them suitable for use in controlled-release formulations or environmentally friendly coatings.

The pharmacological profile of 2-bromo-4-(2-hydroxypropyl)phenol has been further investigated through computational modeling and experimental validation. Studies suggest that this compound may interact with multiple biological pathways, offering a rationale for its potential use in treating complex diseases. The hydroxyl group can modulate solubility and bioavailability, while the bromine atom provides a site for selective metabolic degradation, reducing off-target effects.

In conclusion, 2-bromo-4-(2-hydroxypropyl)phenol (CAS No. 1537113-37-3) is a multifaceted compound with broad applications across synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse chemical transformations, making it an invaluable building block for drug discovery efforts. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly significant role in developing innovative therapeutics and advanced materials.